N-(5-(methylthio)-1,3,4-thiadiazol-2-yl)-2-naphthamide

• IUPAC Name: N-(5-methylsulfanyl-1,3,4-thiadiazol-2-yl)naphthalene-2-carboxamide
• InChI: InChI=1S/C14H11N3OS2/c1-19-14-17-16-13(20-14)15-12(18)11-7-6-9-4-2-3-5-10(9)8-11/h2-8H,1H3,(H,15,16,18)
• InChI Key: CJJYPDYDPJDNCU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(S1)NC(=O)C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C14H11N3OS2
• Molecular Weight: 301.4 g/mol

Description

N-(5-(methylthio)-1,3,4-thiadiazol-2-yl)-2-naphthamide, also known as MTNA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MTNA belongs to the thiadiazole family and has been studied for its unique properties that make it useful in scientific research.

Scientific Research Applications

• Organic Synthesis and Chemical Derivatives NBMGME is classified as a derivative of the amino acid glycine. Glycine is a fundamental building block of proteins and participates in various biological processes. By studying derivatives like NBMGME, researchers can gain insights into protein function and potentially discover new drugs or therapies.

Fluorogenic Fingerprint Reagents

• Ninhydrin derivatives containing sulfur groups at position 5 exhibit excellent properties as fluorogenic fingerprint reagents on paper. NBMGME, with its sulfur-containing moiety, might have similar applications. These reagents are used in forensic science for detecting latent fingerprints.